Cas no 69973-67-7 (Methanone, (4-methyl-2-phenyl-5-thiazolyl)phenyl-)

• Product Name: Methanone, (4-methyl-2-phenyl-5-thiazolyl)phenyl-
• CAS No: 69973-67-7
• MF: C₁₇H₁₃NOS
• MW: 279.356222867966
• CID: 1740533
• PubChem ID: 12470213
• Update Time: 2025-04-21

Methanone, (4-methyl-2-phenyl-5-thiazolyl)phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-methyl-2-phenyl-5-thiazolyl)phenyl-
• (4-methyl-2-phenyl-1,3-thiazol-5-yl)-phenylmethanone
• (4-Methyl-2-phenyl-1,3-thiazol-5-yl)(phenyl)methanone
• DTXSID60499517
• 69973-67-7

• Inchi： 1S/C17H13NOS/c1-12-16(15(19)13-8-4-2-5-9-13)20-17(18-12)14-10-6-3-7-11-14/h2-11H,1H3
• InChI Key： PTPVRIMFNRBBAE-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=NC(C)=C1C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 279.07189
• Monoisotopic Mass: 279.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 29.96